Cas no 3609-48-1 (3-hydroxy-3,3-diphenylpropanoic acid)

3-hydroxy-3,3-diphenylpropanoic acid structure
3609-48-1 structure
Product Name:3-hydroxy-3,3-diphenylpropanoic acid
CAS No:3609-48-1
MF:C15H14O3
MW:242.269864559174
CID:920984
PubChem ID:226147
Update Time:2025-04-19

3-hydroxy-3,3-diphenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-3,3-diphenylpropanoic acid
    • 3,3-diphenyl-3-hydroxypropanoic acid
    • 3,3-diphenyl-3-hydroxypropionic acid
    • 3-hydroxy-3,3-diphenylpropionic acid
    • 3-hydroxy-3,3-diphenyl-propionic acid
    • 3-Hydroxy-3,3-diphenyl-propionsaeure
    • AC1L5EJT
    • AC1Q5VD8
    • CTK4H5883
    • NSC16303
    • Oprea1_044424
    • STOCK1S-83722
    • SureCN4619588
    • DTXSID00280305
    • SCHEMBL4619588
    • SR-01000209695
    • 3609-48-1
    • AB00085921-01
    • NSC-16303
    • 3-hydroxy-3,3-diphenyl-propanoic acid
    • NCGC00338811-01
    • SR-01000209695-1
    • CHEMBL5208222
    • DS-004880
    • STK182750
    • beta,beta-Diphenyl-hydracrylic acid
    • AB00085921-03
    • AKOS003648272
    • Cambridge id 5466650
    • CS-0366012
    • Inchi: 1S/C15H14O3/c16-14(17)11-15(18,12-7-3-1-4-8-12)13-9-5-2-6-10-13/h1-10,18H,11H2,(H,16,17)
    • InChI Key: WDPPERBMAUXJOJ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)(C1C=CC=CC=1)CC(=O)O

Computed Properties

  • Exact Mass: 242.09432
  • Monoisotopic Mass: 242.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.243
  • Melting Point: 209-211℃
  • Boiling Point: 418.3°C at 760 mmHg
  • Flash Point: 220.9°C
  • Refractive Index: 1.609
  • PSA: 57.53
  • LogP: 2.39720
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